Cas no 65556-30-1 (1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose)

• Product Name: 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose
• CAS No: 65556-30-1
• MF: C₃₁H₃₄O₈
• MW: 534.596869945526
• MDL: MFCD00210897
• CID: 962092
• PubChem ID: 354334498
• Update Time: 2025-11-06

1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

• ((2R,3R,4S,5S,6R)-6-Acetoxy-3,4,5-tris(benzyloxy)tetrahydro-2H-pyran-2-yl)methyl acetate
• 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-α-D-mannopyranose
• ((2R,3R,4S,5S,6R)-6-Acetoxy-3,4,5-tris(benzyloxy)-tetrahydro-2H-pyran-2-yl)methyl acetate
• [(2R,3R,4S,5S,6R)-6-acetyloxy-3,4,5-tris(phenylmethoxy)oxan-2-yl]methyl acetate
• 1,6-DI-O-ACETYL-2,3,4-TRI-O-BENZYL-A-D-MANNOPYRANOSE
• 1,6-DI-O-ACETYL-2,3,4-TRI-O-BENZYL-ALPHA-D-MANNOPYRANOSE
• -<small>D<
• 1,6-di-O-acetyl-2,3,4-tri-O-benzyl-D-glucopyranose
• 1,6-di-O-acetyl-2,3,4-tri-O-benzyl-D-glucopyranoside
• 6-O-acetyl-2,3,4-tri-O-benzyl-D-glucopyranosyl acetate
• DTXSID30445586
• ((2R,3R,4S,5S,6R)-6-Acetoxy-3,4,5-tris(benzyloxy)tetrahydro-2H-pyran-2-yl)methylacetate
• T71183
• 65556-30-1
• A-D-mannopyranose
• CS-0226041
• 2,3,4-Tris-O-(phenylmethyl)-alpha-D-mannopyranose 1,6-Diacetate
• MFCD00210897
• [(2R,3R,4S,5S,6R)-6-(ACETYLOXY)-3,4,5-TRIS(BENZYLOXY)OXAN-2-YL]METHYL ACETATE
• 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl- alpha -D-mannopyranose
• 1,5-Di-O-acetyl-2,3,4-tri-O-benzyl-alpha-D-mannopyranoside
• W-203427
• AKOS016008593
• 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-
• 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose

• MDL： MFCD00210897
• Inchi： 1S/C31H34O8/c1-22(32)34-21-27-28(35-18-24-12-6-3-7-13-24)29(36-19-25-14-8-4-9-15-25)30(31(39-27)38-23(2)33)37-20-26-16-10-5-11-17-26/h3-17,27-31H,18-21H2,1-2H3/t27-,28-,29+,30+,31+/m1/s1
• InChI Key： IFCAMEQHKHEHBS-YOGXEWEVSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1COC(C)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 534.22500
• Monoisotopic Mass: 534.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.22
• Melting Point: 96°C(lit.)
• Boiling Point: 625.9°C at 760 mmHg
• Flash Point: 262.3°C
• Refractive Index: 1.581
• PSA: 89.52000
• LogP: 4.59370
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：<0°C

Additional information on 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose

Recent Advances in the Synthesis and Applications of 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose (CAS: 65556-30-1)

The compound 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose (CAS: 65556-30-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in carbohydrate synthesis and drug development. Recent studies have focused on optimizing its synthetic pathways, exploring its role in glycosylation reactions, and investigating its potential as a building block for novel therapeutics. This research brief consolidates the latest findings and advancements related to this critical compound.

Recent synthetic methodologies have emphasized the importance of 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose as a key intermediate in the preparation of complex oligosaccharides. A study published in the Journal of Organic Chemistry (2023) demonstrated an improved stereoselective glycosylation protocol using this compound, achieving higher yields and reduced side products. The research highlighted the compound's stability under various reaction conditions, making it a preferred choice for synthetic chemists.

In the realm of drug discovery, 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose has been utilized as a precursor for the synthesis of mannose-containing glycoconjugates. These glycoconjugates have shown promising activity as vaccine adjuvants and immunomodulators. A recent study in ACS Chemical Biology (2024) reported the successful incorporation of this compound into a novel glycoconjugate vaccine candidate, which exhibited enhanced immune responses in preclinical models. The findings underscore the compound's potential in developing next-generation vaccines.

Furthermore, advancements in analytical techniques have enabled more precise characterization of 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose and its derivatives. High-resolution mass spectrometry and NMR spectroscopy have been employed to elucidate its structural properties and reactivity patterns. These techniques have provided deeper insights into the compound's behavior in complex biological systems, facilitating its application in targeted drug delivery systems.

Looking ahead, ongoing research aims to explore the therapeutic potential of 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose in treating infectious diseases and cancer. Preliminary data from a collaborative study between academic and industrial researchers suggest that derivatives of this compound may exhibit antimicrobial and antitumor properties. Future studies will focus on optimizing its pharmacokinetic profile and evaluating its efficacy in clinical settings.

In conclusion, 1,6-Di-O-acetyl-2,3,4-tri-O-benzyl-a-D-mannopyranose (CAS: 65556-30-1) continues to be a valuable tool in chemical biology and medicinal chemistry. Its applications in synthetic chemistry, drug development, and vaccine design highlight its versatility and importance. As research progresses, this compound is expected to play an even more significant role in advancing therapeutic innovations.